7,8-Dichloro-4-oxo-1H-quinoline-3-carboxylic Acid
7,8-Dichloro-4-oxo-1H-quinoline-3-carboxylic Acid
Casein kinase 2 (CK2) is a serine/threonine-selective protein kinase involved in many signal transduction pathways. CK2 is known to negatively regulate apoptosis and its activity is increased in many proliferating tissues and tumors, which lends promise as an anti-cancer drug target. CAY10577 inhibits CK2 with an IC50 value of 0.8 µM.
Brand Name:
Vulcanchem
CAS No.:
300675-28-9
VCID:
VC0116978
InChI:
InChI=1S/C10H5Cl2NO3/c11-6-2-1-4-8(7(6)12)13-3-5(9(4)14)10(15)16/h1-3H,(H,13,14)(H,15,16)
SMILES:
C1=CC(=C(C2=C1C(=O)C(=CN2)C(=O)O)Cl)Cl
Molecular Formula:
C10H5Cl2NO3
Molecular Weight:
258.05 g/mol
7,8-Dichloro-4-oxo-1H-quinoline-3-carboxylic Acid
CAS No.: 300675-28-9
Reference Standards
VCID: VC0116978
Molecular Formula: C10H5Cl2NO3
Molecular Weight: 258.05 g/mol
| CAS No. | 300675-28-9 |
|---|---|
| Product Name | 7,8-Dichloro-4-oxo-1H-quinoline-3-carboxylic Acid |
| Molecular Formula | C10H5Cl2NO3 |
| Molecular Weight | 258.05 g/mol |
| IUPAC Name | 7,8-dichloro-4-oxo-1H-quinoline-3-carboxylic acid |
| Standard InChI | InChI=1S/C10H5Cl2NO3/c11-6-2-1-4-8(7(6)12)13-3-5(9(4)14)10(15)16/h1-3H,(H,13,14)(H,15,16) |
| Standard InChIKey | HVXHDYSWCHQWBD-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C2=C1C(=O)C(=CN2)C(=O)O)Cl)Cl |
| Canonical SMILES | C1=CC(=C(C2=C1C(=O)C(=CN2)C(=O)O)Cl)Cl |
| Description | Casein kinase 2 (CK2) is a serine/threonine-selective protein kinase involved in many signal transduction pathways. CK2 is known to negatively regulate apoptosis and its activity is increased in many proliferating tissues and tumors, which lends promise as an anti-cancer drug target. CAY10577 inhibits CK2 with an IC50 value of 0.8 µM. |
| Synonyms | 7,8-dichloro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid |
| Reference | 1.Golub, A.G.,Yakovenko, O.Y.,Bdzhola, V.G., et al. Evaluation of 3-carboxy-4(1H)-quinolones as inhibitors of human protein kinase CK2. Journal of Medicinal Chemistry 49, 6443-6450 (2006). |
| PubChem Compound | 693139 |
| Last Modified | Nov 11 2021 |
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